Cas no 941964-32-5 (N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide)

• Product Name: N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide
• CAS No: 941964-32-5
• MF: C₂₂H₂₈N₂O₂
• MW: 352.469925880432
• CID: 5461009
• Update Time: 2025-06-13

N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-morpholino-2-(p-tolyl)ethyl)-3-phenylpropanamide
• N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]-3-phenylpropanamide
• VU0504348-1
• N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide

• InChI Key： NOGASTGLEODWQW-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(C1C=CC(C)=CC=1)CNC(CCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 408
• XLogP3: 3
• Topological Polar Surface Area: 41.6

Additional information on N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide

Comprehensive Overview of N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide (CAS No. 941964-32-5)

N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide, identified by its CAS number 941964-32-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a morpholine ring, a 4-methylphenyl group, and a phenylpropanamide backbone, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its potential as a modulator of specific biological pathways, though its exact mechanisms remain under investigation.

The compound's morpholin-4-yl moiety is a critical functional group, often associated with enhanced bioavailability and metabolic stability in drug candidates. This characteristic aligns with current trends in medicinal chemistry, where morpholine derivatives are frequently explored for their therapeutic potential. Additionally, the presence of the 4-methylphenyl group may contribute to lipophilicity, influencing the compound's interaction with cellular membranes and protein targets. Such properties are highly relevant in the context of central nervous system (CNS) drug design, a hot topic in modern pharmacology.

In recent years, the scientific community has shown growing interest in small-molecule modulators of protein-protein interactions (PPIs), and N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide could be a candidate in this arena. PPIs are notoriously challenging to target, but compounds with rigid yet flexible architectures, like this one, offer promising avenues. Its phenylpropanamide segment, for instance, might mimic natural peptide motifs, enabling selective binding to specific protein surfaces. This aligns with the broader search for non-peptidic PPI inhibitors, a trending focus in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, the compound's CAS 941964-32-5 serves as a unique identifier for researchers sourcing or studying it. Laboratories specializing in high-throughput screening (HTS) or fragment-based drug discovery (FBDD) may find this molecule valuable due to its balanced polarity and modular structure. Its synthesis likely involves multi-step organic reactions, including amide coupling and nucleophilic substitutions, which are standard yet versatile techniques in modern medicinal chemistry workflows.

Another area of potential application lies in kinase inhibition, a dominant theme in cancer therapy development. The morpholine ring is a common pharmacophore in kinase inhibitors (e.g., PI3K/mTOR inhibitors), and the compound's overall structure suggests possible interactions with ATP-binding sites. While no published data yet confirms this activity, its structural analogs have shown promise, making it a candidate for repurposing studies—a cost-effective strategy gaining traction in drug development.

Environmental and ADME (Absorption, Distribution, Metabolism, Excretion) profiling of CAS 941964-32-5 would be essential for translational research. Computational models predict moderate solubility and membrane permeability, but experimental validation is needed. Such data is critical for researchers addressing frequent queries like "improving drug-like properties of lead compounds" or "optimizing CNS penetration." These topics dominate forums and search trends in pharmaceutical sciences, reflecting the industry's push for safer, more efficacious drugs.

In summary, N-2-(4-methylphenyl)-2-(morpholin-4-yl)ethyl-3-phenylpropanamide represents a compelling case study in rational drug design. Its structural features resonate with contemporary research priorities, from PPI modulation to kinase-targeted therapies. As the scientific community continues to explore its potential, this compound may emerge as a valuable tool or even a therapeutic candidate, underscoring the importance of fundamental chemical innovation in addressing unmet medical needs.